Cas no 1780416-35-4 (1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1780416-35-4
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 5998243
• PubChem ID: 84761328
• Update Time: 2025-05-22

1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thienyl)-
• 1780416-35-4
• AKOS024193538
• F2198-0987
• 2-ethyl-5-thiophen-2-ylpyrazole-3-carbaldehyde

• Inchi： 1S/C10H10N2OS/c1-2-12-8(7-13)6-9(11-12)10-4-3-5-14-10/h3-7H,2H2,1H3
• InChI Key： DXXBJABOXRDDOP-UHFFFAOYSA-N
• SMILES： N1(CC)C(C=O)=CC(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 363.5±32.0 °C(Predicted)
• pka: -0.21±0.10(Predicted)

Additional information on 1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde

Comprehensive Overview of 1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1780416-35-4)

1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1780416-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and functional materials. The presence of both thiophene and pyrazole moieties in its structure enhances its potential as a building block for designing novel molecules with tailored properties.

In recent years, the demand for heterocyclic compounds like 1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde has surged due to their role in developing small-molecule therapeutics and organic electronic materials. Researchers are particularly interested in its aldehyde functional group, which serves as a reactive handle for further chemical modifications. This feature makes it a valuable intermediate in synthesizing biologically active molecules or conjugated polymers for optoelectronic devices.

The compound's unique structure also aligns with current trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, 1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde offers opportunities for catalytic transformations and solvent-free reactions. Its thiophene ring contributes to electron-rich characteristics, making it relevant for organic photovoltaics and OLEDs—areas frequently searched by users exploring renewable energy solutions.

From a pharmacological perspective, pyrazole-based compounds are widely investigated for their anti-inflammatory, antimicrobial, and anticancer properties. While CAS No. 1780416-35-4 itself is not a drug, its scaffold is a promising candidate for structure-activity relationship (SAR) studies. This aligns with frequent user queries about "new drug scaffolds" or "heterocycles in medicine."

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde. Purity and stability data are critical for researchers, reflecting common search terms like "compound characterization methods" or "pyrazole derivative analysis."

In summary, 1-ethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted applications—from drug development to advanced materials—make it a compound of enduring relevance in both academic and industrial settings.